Cas no 1190309-71-7 (3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine)

• Product Name: 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine
• CAS No: 1190309-71-7
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD12962622
• CID: 1083794
• PubChem ID: 53412568
• Update Time: 2025-06-08

3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine
• PB24069
• DTXSID30696596
• SY036373
• DB-366212
• A892757
• CS-0051466
• 3-BROMO-5-FLUORO-7-AZAINDOLE
• MFCD12962622
• 1190309-71-7
• SCHEMBL14678434
• AMY7307
• AKOS022182303
• 1H-Pyrrolo[2,3-b]pyridine, 3-bromo-5-fluoro-
• CRDINLYNEISYHP-UHFFFAOYSA-N
• AS-30625
• J-512013

• MDL： MFCD12962622
• Inchi： 1S/C7H4BrFN2/c8-6-3-11-7-5(6)1-4(9)2-10-7/h1-3H,(H,10,11)
• InChI Key： CRDINLYNEISYHP-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=CC(=CN=2)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.861±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine

Introduction to 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine (CAS No. 1190309-71-7)

3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1190309-71-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of both bromo and fluoro substituents in its molecular framework enhances its appeal as a synthetic intermediate, particularly in the development of novel therapeutic agents.

The structural features of 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine make it a versatile building block for medicinal chemists. The pyrrolopyridine core is a privileged scaffold in drug discovery, often incorporated into molecules targeting various biological pathways. The bromo group at the 3-position and the fluoro atom at the 5-position introduce specific electronic and steric properties that can modulate binding interactions with biological targets. These substituents are particularly valuable in medicinal chemistry due to their ability to influence metabolic stability, solubility, and binding affinity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzyme targets. 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine has emerged as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. These kinases are implicated in numerous diseases, including cancer, making them attractive therapeutic targets. The compound's ability to serve as a precursor for kinase inhibitors has been explored in several academic and industrial studies.

One notable application of 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine is in the development of inhibitors for Janus kinases (JAKs), which play a crucial role in inflammatory responses and hematopoiesis. Researchers have leveraged the compound's structural framework to design molecules that selectively inhibit JAK enzymes without affecting other kinases. This selectivity is critical for minimizing side effects associated with kinase inhibition therapy. The bromo and fluoro substituents have been strategically positioned to optimize interactions with the JAK active site, enhancing the potency and selectivity of the resulting inhibitors.

Another area where 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine has shown promise is in the development of antiviral agents. The pyrrolopyridine scaffold is known to exhibit broad-spectrum antiviral activity by interfering with viral replication mechanisms. Studies have demonstrated that derivatives of this compound can inhibit enzymes essential for viral replication, such as proteases and polymerases. The bromo and fluoro substituents contribute to the pharmacokinetic properties of these derivatives, improving their bioavailability and efficacy.

The synthesis of 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine involves multi-step organic reactions that highlight its synthetic utility. One common synthetic route involves the condensation of appropriately substituted pyrroles with pyridine derivatives followed by functional group transformations to introduce the bromo and fluoro substituents. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily available for further derivatization.

In conclusion, 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine (CAS No. 1190309-71-7) is a valuable intermediate in pharmaceutical research due to its structural versatility and biological relevance. Its applications in developing kinase inhibitors, particularly JAK inhibitors, and antiviral agents underscore its importance in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like 3-bromo-5-fluoro-1H-Pyrrolo[2,3-b]pyridine will remain indispensable tools for medicinal chemists seeking to develop novel therapeutic agents.